Cas no 300692-92-6 (1α,26-Dihydroxy Vitamin D3)

• Product Name: 1α,26-Dihydroxy Vitamin D3
• CAS No: 300692-92-6
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 915904
• Update Time: 2025-04-19

1α,26-Dihydroxy Vitamin D3 Chemical and Physical Properties

Names and Identifiers

• 1α,26-Dihydroxy Vitamin D3
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-7-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• A,26-Dihydroxy Vitamin D3
• A,3
• A,5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1,3,26-triol

• Inchi： 1S/C27H44O3/c1-18(17-28)7-5-8-19(2)24-12-13-25-21(9-6-14-27(24,25)4)10-11-22-15-23(29)16-26(30)20(22)3/h10-11,18-19,23-26,28-30H,3,5-9,12-17H2,1-2,4H3/b21-10+,22-11-/t18?,19-,23-,24-,25+,26+,27-/m1/s1
• InChI Key： LTDVBAXFIVSUFW-IQLPMBEJSA-N
• SMILES： OCC(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 416.32900

Experimental Properties

• PSA: 60.69000
• LogP: 5.56220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives